Cas no 591233-81-7 (5-tert-butyl-1-methyl-1H-pyrazol-3-amine)
591233-81-7 structure
Product Name:5-tert-butyl-1-methyl-1H-pyrazol-3-amine
CAS No:591233-81-7
MF:C8H15N3
MW:153.224801301956
CID:2125081
Update Time:2023-11-19
5-tert-butyl-1-methyl-1H-pyrazol-3-amine Chemical and Physical Properties
Names and Identifiers
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- 5-tert-butyl-1-methyl-1H-pyrazol-3-amine
- 5-(1,1-dimethylethyl)-1-methyl-1H-Pyrazol-3-amine
- KYZWYUQUBBZLPO-UHFFFAOYSA-N
- 5-tert-butyl-1-methyl-pyrazol-3-amine
- CID 83694545
- 1H-Pyrazol-3-amine, 5-(1,1-dimethylethyl)-1-methyl-
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- Inchi: 1S/C8H15N3/c1-8(2,3)6-5-7(9)10-11(6)4/h5H,1-4H3,(H2,9,10)
- InChI Key: KYZWYUQUBBZLPO-UHFFFAOYSA-N
- SMILES: N1(C)C(=CC(N)=N1)C(C)(C)C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 139
- Topological Polar Surface Area: 43.8
5-tert-butyl-1-methyl-1H-pyrazol-3-amine Related Literature
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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